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Compound of Interest

Compound Name: 6-Methyl-4-chromanone

Cat. No.: B1361120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the safety and handling guidelines

for 6-Methyl-4-chromanone. Intended for professionals in research and drug development,

this document synthesizes available data on the compound's physicochemical properties,

toxicological profile, and potential hazards. In the absence of specific occupational exposure

limits, this guide emphasizes a risk-based approach to handling, incorporating principles of

control banding. Detailed protocols for safe handling, storage, disposal, and emergency

procedures are provided to minimize exposure and ensure a safe laboratory environment.

Chemical and Physical Properties
6-Methyl-4-chromanone is a solid organic compound. A summary of its key physical and

chemical properties is presented in Table 1. Understanding these properties is fundamental to

its safe handling and storage.
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Property Value Reference

Molecular Formula C₁₀H₁₀O₂ [1][2]

Molecular Weight 162.19 g/mol [2]

CAS Number 39513-75-2 [2]

Appearance
White to almost white powder

or lump
[3][4]

Melting Point 31-35 °C (lit.) [2][5]

Boiling Point 141-143 °C at 13.5 mmHg (lit.) [6][5]

Density 1.071 g/mL at 25 °C (lit.) [2][6]

Solubility Soluble in Methanol [5]

Flash Point >230 °F (>110 °C) [5]

Toxicological Information and Hazard Classification
The toxicological properties of 6-Methyl-4-chromanone have not been fully investigated.

However, based on available data, it is classified under the Globally Harmonized System

(GHS) as follows:

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin

Hazardous to the aquatic

environment, long-term hazard
Category 4

H413: May cause long lasting

harmful effects to aquatic life

Note: Specific LD50 values for oral, dermal, or inhalation routes are not currently available in

the public domain. The GHS categorization suggests a moderate acute toxicity concern.

Potential Health Effects
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Ingestion: Harmful if swallowed, may cause gastrointestinal irritation with symptoms such as

nausea, vomiting, and diarrhea.[7]

Skin Contact: Harmful in contact with skin. May cause skin irritation.[7]

Eye Contact: May cause eye irritation.[7]

Inhalation: May cause respiratory tract irritation.[7]

Due to the lack of comprehensive toxicological data, it is prudent to treat 6-Methyl-4-
chromanone with a high degree of caution and to minimize all routes of exposure.

Occupational Exposure Limits
As of the date of this publication, there are no established occupational exposure limits (OELs)

such as Permissible Exposure Limits (PEL) from OSHA, Threshold Limit Values (TLV) from

ACGIH, or Recommended Exposure Limits (REL) from NIOSH for 6-Methyl-4-chromanone.

Control Banding Approach
In the absence of OELs, a control banding approach is recommended for managing workplace

exposures.[4][8][9] Control banding is a qualitative risk assessment method that matches a

chemical's hazard band with the potential for exposure to determine the necessary level of

control.

Given its GHS classification of "harmful if swallowed" and "harmful in contact with skin," 6-
Methyl-4-chromanone would fall into a moderate hazard band. The required control measures

will depend on the scale and nature of the handling procedure.
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Risk Assessment
Control Strategy

Hazard Band
(Moderate)

- Acute Toxicity Cat. 4 (Oral/Dermal)

Exposure Potential
(Low to High)

determines
Control Measures

- General Ventilation
- Fume Hood
- Containment

dictates
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Start: Weighing Powder

Designate and prepare
 a work area

Don appropriate PPE

Weigh powder inside a
 certified chemical fume hood

Use appropriate tools
(e.g., anti-static spatula)

Clean work area and tools
 after use

Dispose of waste in
 a labeled, sealed container

End
 

Spill Occurs

Assess the spill size
 and immediate hazards

Evacuate non-essential
 personnel

Don appropriate PPE

Contain the spill with
 absorbent material

Carefully collect the
 absorbed material

Decontaminate the spill area

Dispose of all waste
 as hazardous

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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